Cas no 2228619-21-2 (1-2-(4-methanesulfonylphenyl)ethylcyclopropan-1-ol)
1-2-(4-methanesulfonylphenyl)ethylcyclopropan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-2-(4-methanesulfonylphenyl)ethylcyclopropan-1-ol
- 1-[2-(4-methanesulfonylphenyl)ethyl]cyclopropan-1-ol
- 2228619-21-2
- EN300-1990039
-
- Inchi: 1S/C12H16O3S/c1-16(14,15)11-4-2-10(3-5-11)6-7-12(13)8-9-12/h2-5,13H,6-9H2,1H3
- InChI Key: HWASKFDEXSPUHW-UHFFFAOYSA-N
- SMILES: S(C)(C1C=CC(=CC=1)CCC1(CC1)O)(=O)=O
Computed Properties
- Exact Mass: 240.08201554g/mol
- Monoisotopic Mass: 240.08201554g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 62.8Ų
1-2-(4-methanesulfonylphenyl)ethylcyclopropan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1990039-0.05g |
1-[2-(4-methanesulfonylphenyl)ethyl]cyclopropan-1-ol |
2228619-21-2 | 0.05g |
$900.0 | 2023-09-16 | ||
| Enamine | EN300-1990039-0.1g |
1-[2-(4-methanesulfonylphenyl)ethyl]cyclopropan-1-ol |
2228619-21-2 | 0.1g |
$943.0 | 2023-09-16 | ||
| Enamine | EN300-1990039-0.25g |
1-[2-(4-methanesulfonylphenyl)ethyl]cyclopropan-1-ol |
2228619-21-2 | 0.25g |
$985.0 | 2023-09-16 | ||
| Enamine | EN300-1990039-0.5g |
1-[2-(4-methanesulfonylphenyl)ethyl]cyclopropan-1-ol |
2228619-21-2 | 0.5g |
$1027.0 | 2023-09-16 | ||
| Enamine | EN300-1990039-1.0g |
1-[2-(4-methanesulfonylphenyl)ethyl]cyclopropan-1-ol |
2228619-21-2 | 1g |
$1070.0 | 2023-06-01 | ||
| Enamine | EN300-1990039-2.5g |
1-[2-(4-methanesulfonylphenyl)ethyl]cyclopropan-1-ol |
2228619-21-2 | 2.5g |
$2100.0 | 2023-09-16 | ||
| Enamine | EN300-1990039-5.0g |
1-[2-(4-methanesulfonylphenyl)ethyl]cyclopropan-1-ol |
2228619-21-2 | 5g |
$3105.0 | 2023-06-01 | ||
| Enamine | EN300-1990039-10.0g |
1-[2-(4-methanesulfonylphenyl)ethyl]cyclopropan-1-ol |
2228619-21-2 | 10g |
$4606.0 | 2023-06-01 | ||
| Enamine | EN300-1990039-1g |
1-[2-(4-methanesulfonylphenyl)ethyl]cyclopropan-1-ol |
2228619-21-2 | 1g |
$1070.0 | 2023-09-16 | ||
| Enamine | EN300-1990039-5g |
1-[2-(4-methanesulfonylphenyl)ethyl]cyclopropan-1-ol |
2228619-21-2 | 5g |
$3105.0 | 2023-09-16 |
1-2-(4-methanesulfonylphenyl)ethylcyclopropan-1-ol Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 1-2-(4-methanesulfonylphenyl)ethylcyclopropan-1-ol
Introduction to 1-2-(4-methanesulfonylphenyl)ethylcyclopropan-1-ol (CAS No. 2228619-21-2)
1-2-(4-methanesulfonylphenyl)ethylcyclopropan-1-ol, with the CAS number 2228619-21-2, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropane ring and a substituted phenyl group, making it a promising candidate for various therapeutic applications.
The chemical structure of 1-2-(4-methanesulfonylphenyl)ethylcyclopropan-1-ol is particularly intriguing due to its potential to modulate specific biological pathways. The cyclopropane ring, known for its strain and reactivity, can influence the compound's pharmacokinetic properties, such as solubility and metabolic stability. Meanwhile, the 4-methanesulfonylphenyl substituent adds a functional group that can interact with specific protein targets, enhancing the compound's biological activity.
Recent studies have highlighted the potential of 1-2-(4-methanesulfonylphenyl)ethylcyclopropan-1-ol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro assays demonstrated that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.
Beyond its anti-inflammatory effects, 1-2-(4-methanesulfonylphenyl)ethylcyclopropan-1-ol has also shown promise in neurodegenerative disorders. A study conducted by a team of researchers at the University of California, San Francisco, found that this compound can cross the blood-brain barrier and exert neuroprotective effects. It was observed to reduce oxidative stress and prevent neuronal cell death in models of Alzheimer's disease and Parkinson's disease. These findings open up new avenues for developing treatments for these debilitating conditions.
In the realm of cancer research, 1-2-(4-methanesulfonylphenyl)ethylcyclopropan-1-ol has been investigated for its anti-cancer properties. Preclinical studies have demonstrated that it can induce apoptosis in cancer cells while sparing normal cells. Specifically, it has shown efficacy against breast cancer and colorectal cancer cell lines by disrupting cell cycle progression and inducing DNA damage. These results suggest that this compound could be a valuable addition to the arsenal of anti-cancer drugs.
The pharmacokinetic profile of 1-2-(4-methanesulfonylphenyl)ethylcyclopropan-1-ol is another area of active research. Studies have shown that it has favorable oral bioavailability and a reasonable half-life, making it suitable for oral administration. Additionally, its low toxicity profile in animal models supports its potential for clinical development. Ongoing clinical trials are aimed at further elucidating its safety and efficacy in human subjects.
The synthesis of 1-2-(4-methanesulfonylphenyl)ethylcyclopropan-1-ol involves several steps, including the formation of the cyclopropane ring and the introduction of the 4-methanesulfonylphenyl substituent. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its commercialization as a pharmaceutical product.
In conclusion, 1-2-(4-methanesulfonylphenyl)ethylcyclopropan-1-ol (CAS No. 2228619-21-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an exciting candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover its full potential, this compound may play a significant role in addressing unmet medical needs and improving patient outcomes.
2228619-21-2 (1-2-(4-methanesulfonylphenyl)ethylcyclopropan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)